2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol

• IUPAC Name: 2-(5-aminobenzotriazol-2-yl)-4-nitrophenol
• InChI: InChI=1S/C12H9N5O3/c13-7-1-3-9-10(5-7)15-16(14-9)11-6-8(17(19)20)2-4-12(11)18/h1-6,18H,13H2
• InChI Key: ILUKYDTWSCCIQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(N=C2C=C1N)C3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C12H9N5O3
• Molecular Weight: 271.23 g/mol
• Solubility: 15.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol, also known as ABTS (2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), is a commonly used compound in scientific research. It is a chromogenic substrate that is widely used in enzyme assays, particularly for peroxidase and oxidase enzymes. ABTS is also used as a radical scavenger and antioxidant in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol involves the oxidation of the compound by an enzyme, which produces a radical cation that can be detected spectrophotometrically. The reaction produces a blue-green chromophore that absorbs light at 405 nm.
Biochemical and Physiological Effects:
2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol has been shown to have antioxidant and radical scavenging properties. It has been used in studies to investigate the effects of oxidative stress on cells and tissues, and to evaluate the antioxidant capacity of various compounds.

Advantages and Limitations for Lab Experiments

2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol has several advantages as a substrate for enzyme assays, including its high sensitivity, stability, and ease of use. However, it also has some limitations, including its potential for interference from other compounds and its relatively low specificity for certain enzymes.

Future Directions

There are several potential future directions for research involving 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol. One area of interest is the development of new assays that use 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol as a substrate for detecting enzyme activity. Another area of interest is the use of 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol as a tool for investigating the effects of oxidative stress on cells and tissues, and for evaluating the antioxidant capacity of various compounds. Additionally, 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol may have potential applications in medical research, particularly in the development of new therapies for diseases that involve oxidative stress.

Synthesis Methods

2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol can be synthesized by reacting 2,2′-azinobis(3-ethylbenzothiazoline-6-sulfonic acid) with hydrogen peroxide in the presence of a peroxidase enzyme. The reaction produces 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol radical cation, which is a blue-green chromophore that can be used in assays to measure enzyme activity.

Scientific Research Applications

2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol is widely used in scientific research as a substrate for enzyme assays. It is particularly useful for measuring the activity of peroxidase and oxidase enzymes, which are involved in a wide range of biological processes. 2-(5-amino-2H-1,2,3-benzotriazol-2-yl)-4-nitrophenol is also used as a radical scavenger and antioxidant in biochemical and physiological studies.